N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine

• IUPAC Name: (E)-1-[3-[benzyl(methyl)amino]piperidin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C22H26N2O/c1-23(17-20-11-6-3-7-12-20)21-13-8-16-24(18-21)22(25)15-14-19-9-4-2-5-10-19/h2-7,9-12,14-15,21H,8,13,16-18H2,1H3/b15-14+
• InChI Key: RDDKLMMJIFLMRD-CCEZHUSRSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCCN(C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CN(CC1=CC=CC=C1)C2CCCN(C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine, also known as Fentanyl, is a synthetic opioid that is widely used for pain management. It is a potent analgesic that is approximately 50-100 times more potent than morphine. Fentanyl is commonly used in clinical settings for the management of moderate to severe pain, such as in cancer patients. In recent years, there has been an increased interest in the synthesis and application of Fentanyl due to its potential as a research tool.

Mechanism of Action

N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine acts on the central nervous system by binding to mu-opioid receptors, which are located in the brain and spinal cord. This binding results in the inhibition of neurotransmitter release, which leads to a reduction in pain perception. N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine also activates the reward pathway in the brain, which can lead to addiction and dependence.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to respiratory failure in high doses. N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine can also cause sedation, euphoria, and nausea. Long-term use of fentanyl can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine has several advantages as a research tool. It is a potent analgesic that can be used to study the mechanisms of pain and analgesia. N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine is also readily available and relatively inexpensive. However, there are also limitations to using fentanyl in lab experiments. It can be difficult to control the dose and duration of fentanyl exposure, which can lead to variability in results. N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine can also cause respiratory depression, which can be a safety concern in animal experiments.

Future Directions

There are several future directions for research on fentanyl. One area of interest is the development of new pain management therapies that are less addictive and have fewer side effects than opioids like fentanyl. Another area of interest is the development of new animal models to study the effects of opioids on behavior and physiology. Additionally, there is a need for more research on the long-term effects of fentanyl use, particularly in terms of addiction and dependence.

Synthesis Methods

N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine is synthesized through a multistep process that involves the condensation of aniline and acetyl chloride to form N-phenylacetamide. This intermediate is then reacted with methyl magnesium bromide to form N-methyl-N-phenylacetamide. The resulting compound is then reacted with benzyl chloride to form N-benzyl-N-methyl-N-phenylacetamide. This intermediate is then reacted with propionyl chloride to form N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine, which is the final product.

Scientific Research Applications

N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine has been widely used in scientific research for its potent analgesic properties. It has been used as a tool to study the mechanisms of pain and analgesia, as well as to develop new pain management therapies. N-benzyl-N-methyl-1-[(2E)-3-phenyl-2-propenoyl]-3-piperidinamine has also been used in animal models to study the effects of opioids on behavior and physiology.